Cas no 1804412-45-0 (4-Bromo-2-methoxybenzo[d]oxazole)
4-Bromo-2-methoxybenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methoxybenzo[d]oxazole
-
- Inchi: 1S/C8H6BrNO2/c1-11-8-10-7-5(9)3-2-4-6(7)12-8/h2-4H,1H3
- InChI Key: BNDSWLDRUIIXBJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1N=C(OC)O2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 2.8
- Topological Polar Surface Area: 35.3
4-Bromo-2-methoxybenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002427-250mg |
4-Bromo-2-methoxybenzo[d]oxazole |
1804412-45-0 | 98% | 250mg |
$4,913.79 | 2022-04-02 | |
| Alichem | A081002427-500mg |
4-Bromo-2-methoxybenzo[d]oxazole |
1804412-45-0 | 98% | 500mg |
$7,976.15 | 2022-04-02 | |
| Alichem | A081002427-1g |
4-Bromo-2-methoxybenzo[d]oxazole |
1804412-45-0 | 98% | 1g |
$14,098.61 | 2022-04-02 |
4-Bromo-2-methoxybenzo[d]oxazole Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-Bromo-2-methoxybenzo[d]oxazole
Recent Advances in the Study of 4-Bromo-2-methoxybenzo[d]oxazole (CAS: 1804412-45-0) in Chemical Biology and Pharmaceutical Research
4-Bromo-2-methoxybenzo[d]oxazole (CAS: 1804412-45-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic compound, characterized by its brominated benzo[d]oxazole core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-2-methoxybenzo[d]oxazole as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that showed promising activity against multiple cancer-associated kinases, with IC50 values in the low nanomolar range. The presence of both the bromo and methoxy substituents was found to be crucial for maintaining optimal binding interactions with the kinase active sites.
In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of 4-Bromo-2-methoxybenzo[d]oxazole into novel antimicrobial agents. The study revealed that derivatives containing this scaffold exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through a unique mechanism of action.
Structural-activity relationship (SAR) studies involving 4-Bromo-2-methoxybenzo[d]oxazole have provided valuable insights into molecular design strategies. Computational modeling and X-ray crystallography data have shown that the bromine atom at the 4-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the methoxy group at the 2-position contributes to the overall stability and bioavailability of resulting compounds. These findings were recently presented at the 2024 American Chemical Society National Meeting.
The compound's potential in neurological drug development was highlighted in a 2024 Nature Chemical Biology publication, where researchers used 4-Bromo-2-methoxybenzo[d]oxazole as a starting point for developing modulators of neurotransmitter receptors. The resulting compounds showed selective activity against specific GABA receptor subtypes, suggesting potential applications in the treatment of anxiety disorders and epilepsy. This research underscores the scaffold's versatility in addressing diverse therapeutic targets.
From a synthetic chemistry perspective, recent advances have improved the production and purification of 4-Bromo-2-methoxybenzo[d]oxazole. A 2023 Organic Process Research & Development paper described an optimized synthetic route that increased yield while reducing environmental impact through greener solvent systems and catalytic methods. These process improvements are expected to facilitate broader adoption of this compound in pharmaceutical research and development.
Ongoing research continues to explore new applications for 4-Bromo-2-methoxybenzo[d]oxazole, with several patents filed in 2024 covering its use in novel drug candidates. As the understanding of this compound's pharmacological potential grows, it is increasingly recognized as a valuable tool in medicinal chemistry and a promising scaffold for the development of next-generation therapeutics across multiple disease areas.
1804412-45-0 (4-Bromo-2-methoxybenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)